Cas no 781605-29-6 (4-Cyclooctene-1-carboxylicacid,8-amino-,ethylester,(1R,8S)-rel-(9CI))

• Product Name: 4-Cyclooctene-1-carboxylicacid,8-amino-,ethylester,(1R,8S)-rel-(9CI)
• CAS No: 781605-29-6
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• CID: 553881
• Update Time: 2025-07-01

4-Cyclooctene-1-carboxylicacid,8-amino-,ethylester,(1R,8S)-rel-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Cyclooctene-1-carboxylicacid, 8-amino-, ethyl ester, (1R,8S)-rel-
• 4-Cyclooctene-1-carboxylicacid,8-amino-,ethylester,(1R,8S)-rel-(9CI)

• Inchi： 1S/C11H19NO2/c1-2-14-11(13)9-7-5-3-4-6-8-10(9)12/h3-4,9-10H,2,5-8,12H2,1H3/b4-3-/t9-,10+/m1/s1
• InChI Key： DYCVBOFQDYDVAJ-QKMQQOOLSA-N
• SMILES： [C@H]1(C(OCC)=O)[C@@H](N)CCC=CCC1 |c:10,&1:0,6|

Additional information on 4-Cyclooctene-1-carboxylicacid,8-amino-,ethylester,(1R,8S)-rel-(9CI)

4-Cyclooctene-1-carboxylicacid,8-amino-,ethylester,(1R,8S)-rel-(9CI) and Its Emerging Applications in Chemical Biology

The compound with the CAS number 781605-29-6 and the product name 4-Cyclooctene-1-carboxylicacid,8-amino-,ethylester,(1R,8S)-rel-(9CI) represents a fascinating molecule with significant potential in the field of chemical biology. This enantiomerically enriched derivative of cyclooctene has garnered attention due to its unique structural features and its promising role in drug discovery and molecular recognition.

At the heart of this compound's utility lies its chiral center, specifically the (1R,8S)-rel configuration, which is crucial for its interaction with biological targets. The presence of both an amino group and a carboxylic acid ethyl ester moiety provides multiple functional handles for further chemical modifications. These features make it an attractive scaffold for designing novel ligands and probes that can interact with specific biological receptors or enzymes.

In recent years, there has been a surge in research focused on the development of chiral compounds for therapeutic applications. The stereochemistry of a molecule often dictates its biological activity, making enantiomerically pure compounds highly sought after in pharmaceutical research. The CAS number 781605-29-6 corresponds to a compound that has been extensively studied for its potential in modulating biological pathways. Specifically, studies have shown that derivatives of this compound can exhibit inhibitory effects on various enzymes and receptors involved in metabolic disorders and inflammatory diseases.

The ethyl ester group in the molecule not only contributes to its solubility but also serves as a site for further derivatization. This versatility allows chemists to tailor the compound's properties for specific applications, such as creating prodrugs or bioconjugates. The carboxylic acid ethyl ester can be hydrolyzed under physiological conditions to release a free carboxylic acid group, which can then be used to form amide or ester bonds with other biomolecules.

One of the most exciting areas of research involving this compound is its application in drug discovery. Researchers have leveraged its structural framework to develop inhibitors targeting enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), which are implicated in pain and inflammation. The chiral center plays a critical role in determining the binding affinity and selectivity of these inhibitors. For instance, studies have demonstrated that enantiomers of this compound exhibit differential binding profiles to COX-2, suggesting that subtle changes in stereochemistry can significantly impact biological activity.

The compound's potential extends beyond enzyme inhibition. It has also been explored as a building block for the synthesis of more complex molecules, such as peptidomimetics and small-molecule probes. These derivatives can be designed to interact with specific protein targets, providing insights into protein function and facilitating the development of new therapeutic strategies. The use of computational chemistry techniques has further enhanced the design process by allowing researchers to predict binding modes and optimize molecular interactions.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. Its unique structural motifs make it suitable for designing polymers with tailored properties. For example, researchers have investigated its use as a monomer for synthesizing chiral polymers that can exhibit optical activity or specific recognition properties. These materials could find applications in sensors, catalysts, and even biodegradable materials.

The synthesis of enantiomerically pure compounds like 4-Cyclooctene-1-carboxylicacid,8-amino-,ethylester,(1R,8S)-rel-(9CI) is often challenging but has been made more accessible through advances in asymmetric synthesis techniques. Methods such as chiral resolution and enzymatic resolution have enabled chemists to obtain high-purity enantiomers efficiently. These techniques are crucial for ensuring that the final product exhibits the desired biological activity without unwanted side effects from racemic impurities.

The growing interest in this compound underscores its significance in modern chemical biology research. As our understanding of biological systems continues to expand, so does the need for sophisticated tools to study these systems at the molecular level. The CAS number 781605-29-6 represents a cornerstone molecule that exemplifies how structural diversity can be leveraged to develop innovative solutions for complex biological problems.

In conclusion, 4-Cyclooctene-1-carboxylicacid,8-amino-,ethylester,(1R,8S)-rel-(9CI) is a versatile compound with far-reaching implications in drug discovery, materials science, and beyond. Its unique structural features and functional groups make it an invaluable tool for researchers seeking to develop novel therapeutics and advanced materials. As research continues to uncover new applications for this molecule, it will undoubtedly play an increasingly important role in advancing our understanding of biological processes and developing innovative solutions to global health challenges.